2-Chloro-1-[4-(piperidine-1-carbonyl)-1,3-thiazolidin-3-yl]ethanone

• IUPAC Name: 2-chloro-1-[4-(piperidine-1-carbonyl)-1,3-thiazolidin-3-yl]ethanone
• InChI: InChI=1S/C11H17ClN2O2S/c12-6-10(15)14-8-17-7-9(14)11(16)13-4-2-1-3-5-13/h9H,1-8H2
• InChI Key: BGCPDCSOZYCHLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CSCN2C(=O)CCl
• Molecular Formula: C11H17ClN2O2S
• Molecular Weight: 276.78 g/mol

Description

“2-Chloro-1-[4-(piperidine-1-carbonyl)-1,3-thiazolidin-3-yl]ethanone” is a complex organic compound. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Synthesis Analysis

The synthesis of such compounds often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. For instance, a series of novel thieno[2,3-b]pyridines linked to N-aryl carboxamides or (carbonylphenoxy)-N-(aryl)acetamides, as well as bis(thieno[2,3-b]pyridines) linked to piperazine core via methanone or carbonylphenoxyethanone units, were synthesized by treating the appropriate chloroacetyl- or bis-bromoacetyl derivatives with 2-mercaptonicotinonitrile derivatives in ethanolic sodium ethoxide at reflux.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It includes a piperidine ring, a thiazolidine ring, and a carbonyl group. The molecular formula is C13H21ClN2O2.

Chemical Reactions Analysis

Piperidine derivatives are involved in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination. In one example, it was suggested that a compound was formed initially and then intra-molecular cyclocondensation of the methylene group with the ketonic groups at the 2-position of thienopyridine occurred.

Future Directions

Piperidine derivatives, including “2-Chloro-1-[4-(piperidine-1-carbonyl)-1,3-thiazolidin-3-yl]ethanone”, have significant potential in drug discovery due to their diverse pharmacological activities. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on improving synthesis methods and exploring the therapeutic potential of these compounds.